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IMPORTANT REGULATORY NOTICE
Dichloropentafluoropropane, commercially known as HCFC-225 (and under trade names such

as AK-225), is classified as a Class II ozone-depleting substance. Under the U.S. Clean Air Act

and international agreements like the Montreal Protocol, its production and import were phased

out. As of January 1, 2015, the use of virgin HCFC-225 is banned in the United States and

many other countries.[1] This document is intended for informational and historical purposes

only and may be relevant for researchers evaluating legacy data or in regions with specific

exemptions. Users are strongly advised to consult their local environmental regulations and

consider modern, environmentally compliant alternatives.

Introduction
HCFC-225 is a mixture of two isomers, HCFC-225ca and HCFC-225cb.[1] Historically, it was

widely used as a precision cleaning solvent and as a carrier fluid for depositing lubricants, such

as silicones, onto various substrates, including medical devices and electronics.[1] Its utility as

a carrier solvent stemmed from its selective solvency, low surface tension, non-flammability,

and ability to evaporate completely without leaving a residue.[1] This application note provides

a summary of its properties and generalized protocols for its historical use in lubricant

deposition.
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Properties of HCFC-225
HCFC-225 is characterized by its chemical stability and physical properties that made it

suitable for precision applications. A summary of these properties is presented in Table 1.

Table 1: Physical and Chemical Properties of HCFC-225 Isomers and Mixture

Property HCFC-225ca HCFC-225cb HCFC-225 (Mixture)

Chemical Name
3,3-Dichloro-1,1,1,2,2-

pentafluoropropane

1,3-Dichloro-1,1,2,2,3-

pentafluoropropane
Mixture of ca/cb

CAS Number 422-56-0 507-55-1 127564-92-5

Molecular Formula C₃HCl₂F₅ C₃HCl₂F₅ C₃HCl₂F₅

Molecular Weight (

g/mol )
202.94 202.94 202.94

Boiling Point (°C) 51.0 56.0 54

Melting Point (°C) -94.0 -96.9 -151

Density (g/cm³ at

25°C)
1.55 1.56 1.55

Vapor Pressure (mm

Hg at 25°C)
302

Refractive Index 1.3248 1.326 1.326 (at 23°C)

Ozone Depletion

Potential (ODP)
0.02 0.03 ~0.03

Global Warming

Potential (GWP, 100-

yr)

122 595
Varies with isomer

ratio

Note: Properties for the mixture can vary slightly depending on the isomer ratio. Data compiled

from multiple sources.[2][3][4]
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Material Compatibility
HCFC-225 exhibits good compatibility with a wide range of materials, which was a key factor in

its use in complex assemblies. However, compatibility should always be verified for specific

applications.

Table 2: Material Compatibility of HCFC-225

Material Class Compatible
Generally Incompatible or
Requires Testing

Metals
Stainless Steel, Aluminum,

Copper, Brass
-

Plastics
PTFE, PEEK, Polypropylene,

Polyethylene

Polystyrene, Polycarbonate

(can cause crazing), PMMA,

ABS

Elastomers
Viton®, Kalrez®, Silicone

Rubbers

Natural Rubber, Neoprene,

Buna-N

This table provides general guidance. It is crucial to perform compatibility testing with specific

materials and under operational conditions.

Generalized Experimental Protocols for Lubricant
Deposition
The following are generalized protocols for depositing a thin film of lubricant using HCFC-225

as a carrier solvent. The precise parameters (e.g., concentration, speed, time) will depend on

the lubricant, substrate, and desired film thickness and must be determined empirically.

Lubricant Solution Preparation
Select Lubricant: Choose a lubricant that is soluble in HCFC-225. Silicone fluids are a

common choice.[5][6][7]

Determine Concentration: The concentration of the lubricant in the solvent will be a primary

determinant of the final film thickness. Start with a low concentration (e.g., 0.1% to 5% by
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weight) and adjust as needed.

Dissolution: In a well-ventilated area, add the weighed lubricant to the required volume of

HCFC-225 in a clean, appropriate container (e.g., glass, stainless steel).

Mixing: Agitate the solution gently until the lubricant is fully dissolved. Magnetic stirring or

gentle shaking can be used.

Deposition via Dip Coating
Dip coating is a common method for achieving a uniform film. The process can be broken down

into five stages: immersion, dwelling, withdrawal, drainage, and evaporation.[8][9][10]

Substrate Preparation: Ensure the substrate is clean and free of contaminants. A pre-

cleaning step, potentially using pure HCFC-225 in a vapor degreaser, may be necessary.

Immersion: Immerse the substrate into the lubricant solution at a constant, slow speed.

Dwell Time: Allow the substrate to remain fully immersed for a short period to ensure

complete wetting of the surface.

Withdrawal: Withdraw the substrate from the solution at a constant, controlled speed. The

withdrawal speed is a critical parameter: a faster withdrawal speed generally results in a

thicker coating.[9]

Drying: Allow the solvent to evaporate from the substrate in a clean, controlled environment.

The rapid evaporation of HCFC-225 will leave a thin film of the lubricant.

Deposition via Spray Coating
Spray coating can be used for substrates with complex geometries or for selective area

deposition.[11][12][13]

Setup: Use a spray system (e.g., air-atomized or ultrasonic nozzle) compatible with HCFC-

225. The setup should be in a fume hood or well-ventilated enclosure.

Application: Spray the lubricant solution onto the prepared substrate from a controlled

distance and with a consistent motion to ensure even coverage.
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Drying: Allow the solvent to evaporate. Multiple thin layers can be applied, with a brief drying

time between each, to build up the desired film thickness.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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